![molecular formula C6H11ClN2O B6198322 1,6-diazaspiro[3.4]octan-5-one hydrochloride CAS No. 2742660-32-6](/img/new.no-structure.jpg)
1,6-diazaspiro[3.4]octan-5-one hydrochloride
Overview
Description
1,6-diazaspiro[34]octan-5-one hydrochloride is a chemical compound with the molecular formula C6H10N2O·HCl It is a spiro compound, which means it has a unique structure where two rings are connected through a single atom
Preparation Methods
The synthesis of 1,6-diazaspiro[3.4]octan-5-one hydrochloride typically involves the reaction of appropriate starting materials under controlled conditions. One common synthetic route involves the cyclization of a suitable diamine with a carbonyl compound. The reaction conditions often include the use of solvents such as ethanol or methanol and may require the presence of a catalyst to facilitate the cyclization process. Industrial production methods may involve similar synthetic routes but are optimized for large-scale production, ensuring high yield and purity of the final product .
Chemical Reactions Analysis
1,6-diazaspiro[3.4]octan-5-one hydrochloride can undergo various chemical reactions, including:
Oxidation: This compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.
Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.
Substitution: The compound can undergo substitution reactions where one of its atoms or groups is replaced by another atom or group.
Scientific Research Applications
1,6-diazaspiro[3.4]octan-5-one hydrochloride has a wide range of applications in scientific research:
Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.
Biology: The compound is studied for its potential biological activities, including antimicrobial and antiviral properties.
Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.
Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals
Mechanism of Action
The mechanism of action of 1,6-diazaspiro[3.4]octan-5-one hydrochloride involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied .
Comparison with Similar Compounds
1,6-diazaspiro[3.4]octan-5-one hydrochloride can be compared with other spiro compounds, such as 2,6-diazaspiro[3.4]octan-7-one hydrochloride and 2,5-diazaspiro[3.4]octan-6-one hydrochloride. These compounds share a similar spiro structure but differ in the position of the nitrogen atoms and other functional groups.
Properties
CAS No. |
2742660-32-6 |
|---|---|
Molecular Formula |
C6H11ClN2O |
Molecular Weight |
162.6 |
Purity |
95 |
Origin of Product |
United States |
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